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Compound of Interest

Compound Name: Norlevorphanol

Cat. No.: B8719409

For Researchers, Scientists, and Drug Development Professionals

Norlevorphanol, a potent opioid analgesic and a DEA Schedule | controlled substance,
demands meticulous handling and disposal protocols to ensure the safety of laboratory
personnel and the surrounding environment.[1][2] Due to its classification, Norlevorphanol is
recognized as having a high potential for abuse and lacks accepted medical use in the United
States, necessitating stringent safety and security measures in a research setting.[2] This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to support your critical research endeavors while prioritizing safety.

Disclaimer: A specific Safety Data Sheet (SDS) for Norlevorphanol is not readily available.
The following recommendations are based on best practices for handling potent opioids and
controlled substances in a laboratory setting. A conservative approach to safety is strongly
advised.

Personal Protective Equipment (PPE): A Multi-
Layered Defense

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the recommended PPE for handling Norlevorphanol, categorized
by the level of potential exposure risk.
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Risk Level

Required PPE

Additional Precautions

Low Risk (e.g., handling
sealed containers, weighing
solids in a ventilated balance

enclosure)

- Double Nitrile Gloves - Lab
Coat (fully buttoned) - ANSI-
rated Safety Glasses with side

shields

- Change gloves immediately if
contaminated. - Wash hands
thoroughly after removing

gloves.

Moderate Risk (e.g., preparing

solutions, performing dilutions)

- Double Nitrile Gloves -
Disposable Gown (solid front,
long sleeves, tight-fitting cuffs)
- ANSI-rated Safety Goggles or
a Face Shield

- Work within a certified
chemical fume hood or other
appropriate containment
device. - Ensure proper

ventilation.

High Risk (e.g., potential for

aerosolization, cleaning spills)

- Double Nitrile Gloves -
Disposable, Low-Permeability
Gown or Coveralls - ANSI-
rated Safety Goggles and a
Face Shield - NIOSH-approved
Respirator (e.g., N95 or higher)

- Use of a powered air-
purifying respirator (PAPR)
should be considered. - All
operations should be
conducted in a designated
potent compound handling

area.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational plan is critical to minimize the risk of exposure and ensure

regulatory compliance.

[EEN

with restricted access.

device.

N

. Pre-Handling Preparation:

. Designated Area and Access Control:

All work with Norlevorphanol must be conducted in a designated and clearly marked area

The area should be equipped with a certified chemical fume hood or a similar containment

Review and understand all procedures and potential hazards before beginning work.
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e Ensure all necessary PPE is available and in good condition.

e Prepare all necessary equipment and reagents in advance to minimize movement and
potential for spills.

3. Weighing and Solution Preparation:

e Weigh solid Norlevorphanol in a ventilated balance enclosure or a powder containment
hood.

» When preparing solutions, add the solvent to the solid slowly to avoid splashing.
 All manipulations should be performed within a chemical fume hood.
4. Post-Handling Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with
Norlevorphanol using an appropriate cleaning agent (e.g., a solution of detergent and
water, followed by a rinse with 70% ethanol).

» Dispose of all contaminated materials as hazardous waste.
5. Personal Decontamination:

» Remove PPE in the designated doffing area, following the prescribed procedure to avoid
self-contamination.

e Wash hands and any exposed skin thoroughly with soap and water immediately after
handling. Do not use hand sanitizer as it may enhance absorption of certain chemicals.[3]

Emergency Procedures: Preparedness is Key
1. Skin Contact:

e Immediately wash the affected area with copious amounts of soap and water for at least 15
minutes.[3]

» Remove any contaminated clothing.
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Seek immediate medical attention.

. Eye Contact:

Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes,
holding the eyelids open.

Seek immediate medical attention.

. Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult or has stopped, administer artificial respiration if trained to do so.

Seek immediate medical attention.

. Ingestion:

Do NOT induce vomiting.

If the person is conscious and able to swallow, have them rinse their mouth with water.

Seek immediate medical attention.

. Spill Response:

Evacuate the immediate area.

Alert others in the vicinity and your supervisor.

If the spill is small and you are trained to handle it, wear appropriate PPE (including a
respirator) and contain the spill with an absorbent material.

Clean the spill area with a deactivating solution, if available, or a detergent and water
solution.

Collect all contaminated materials in a sealed, labeled container for hazardous waste
disposal.
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e For large spills, evacuate the laboratory and contact your institution's emergency response
team.

Disposal Plan: Compliant and Safe Waste
Management

As a DEA Schedule | controlled substance, the disposal of Norlevorphanol and any
associated contaminated materials is strictly regulated.[1]

Waste Type Disposal Procedure

- Must be rendered "non-retrievable" before
disposal.[4][5] - This typically involves
_ incineration through a licensed reverse
Unused/Expired Norlevorphanol o
distributor or a DEA-approved method.[6][7] -
Maintain meticulous records of all disposed

quantities.

- Rinse with a suitable solvent three times. -

Collect the rinsate as hazardous chemical
Contaminated Labware (e.g., vials, pipette tips) waste. - The rinsed labware can then be

disposed of as regular laboratory glass or plastic

waste, depending on institutional policy.

- Place in a clearly labeled, sealed hazardous
Contaminated PPE and Debris waste bag or container. - Dispose of through

your institution's hazardous waste program.

Note: Always consult your institution's Environmental Health and Safety (EH&S) department
and the DEA regulations for specific disposal requirements.

Visualizing Safety Workflows

To further clarify these critical procedures, the following diagrams illustrate the recommended
workflows for PPE donning and doffing, and the disposal of Norlevorphanol waste.
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Doffing PPE

(Remuve Outer G\ovesHRemove Gown/Coveralls Wash Hands)—b(Remove EyelFace Prntection)—b(Remove Respirator (if worn)HRemove Inner G\uvesHWash Hands Thorough\y)

Donning PPE
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Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Norlevorphanol Waste Generated

Contaminated Materials

Unused/Expired Product (PPE, Labware)

Render Non-Retrievable Segregate into Labeled
(via Reverse Distributor) Hazardous Waste Container

Dispose via Institutional
Hazardous Waste Program

Maintain Detailed
Disposal Records

Click to download full resolution via product page

Caption: Norlevorphanol Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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